Cas no 2227869-34-1 ((2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2227869-34-1
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 6599384
• PubChem ID: 96754189
• Update Time: 2025-10-25

(2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• 2227869-34-1
• EN300-1735156

• Inchi： 1S/C10H11FN2O/c11-7-2-1-3-9-10(7)6(4-13-9)8(12)5-14/h1-4,8,13-14H,5,12H2/t8-/m1/s1
• InChI Key： ALSHUHDVPISHHH-MRVPVSSYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)[C@@H](CO)N

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62Ų

Additional information on (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Research Brief on (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS: 2227869-34-1): Recent Advances and Applications

In recent years, the compound (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS: 2227869-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its 4-fluoroindole moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. The unique structural features of this compound, including its stereochemistry and fluorine substitution, contribute to its versatility in drug discovery and development.

Recent studies have focused on the synthetic routes and optimization of (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol, with particular emphasis on enantioselective synthesis and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported an improved catalytic asymmetric synthesis method, achieving high enantiomeric excess (ee > 99%) and yield (85%) under mild reaction conditions. This advancement addresses previous challenges in obtaining the pure (S)-enantiomer, which is crucial for its biological activity and pharmaceutical applications.

The pharmacological potential of (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol has been explored in several therapeutic areas. Notably, its structural similarity to tryptophan derivatives suggests possible interactions with serotonin receptors and neurotransmitter systems. Preliminary in vitro studies have demonstrated its activity as a modulator of 5-HT receptors, with subtype selectivity that could be advantageous for CNS drug development. Additionally, the fluorine atom at the 4-position of the indole ring enhances metabolic stability and potentially improves blood-brain barrier penetration.

In cancer research, derivatives of (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol have shown inhibitory effects on specific kinase pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters identified potent analogs that selectively target receptor tyrosine kinases involved in tumor angiogenesis. The fluorinated indole core appears to play a critical role in binding affinity and selectivity, as demonstrated by structure-activity relationship (SAR) studies.

The compound's application extends to infectious disease research, where it serves as a scaffold for developing antimicrobial agents. Recent computational docking studies suggest that the molecule can interact with essential bacterial enzymes, particularly those involved in folate biosynthesis. This finding has spurred the synthesis of novel analogs with enhanced antibacterial properties against drug-resistant strains.

From a drug metabolism perspective, the pharmacokinetic profile of (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol has been investigated in animal models. The 4-fluoro substitution significantly reduces oxidative metabolism compared to non-fluorinated analogs, leading to improved plasma stability and extended half-life. These characteristics make it an attractive candidate for further medicinal chemistry optimization.

Looking forward, research on (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol continues to expand, with ongoing investigations into its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. The compound's ability to serve as a linker between target-binding moieties and E3 ligase recruiters is currently being explored in several academic and industrial laboratories.

In conclusion, (2S)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol (CAS: 2227869-34-1) represents a versatile and pharmacologically interesting scaffold with multiple applications in drug discovery. Recent advances in its synthesis and biological evaluation have positioned it as a valuable tool for medicinal chemists working across various therapeutic areas. Further research is expected to uncover additional utilities and optimize its properties for specific clinical applications.